1-{1-[3-(benzyloxy)propyl]cyclopropyl}methanamine

• CAS No.: 1873982-82-1
• Molecular Formula: C14H21NO
• Molecular Weight: 219.3

Description

1-{1-[3-(benzyloxy)propyl]cyclopropyl}methanamine is an organic compound with the molecular formula C14H21NO. This compound features a cyclopropyl group attached to a methanamine moiety, with a benzyloxypropyl substituent.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-{1-[3-(benzyloxy)propyl]cyclopropyl}methanamine typically involves multiple steps. One common method includes the following steps:

Preparation of 3-(benzyloxy)propyl bromide: This intermediate can be synthesized by reacting benzyl alcohol with 1,3-dibromopropane in the presence of a base such as potassium carbonate.

Cyclopropanation: The 3-(benzyloxy)propyl bromide is then subjected to cyclopropanation using a suitable cyclopropylating agent, such as diazomethane, to form 1-[3-(benzyloxy)propyl]cyclopropane.

Amination: Finally, the cyclopropane derivative is treated with ammonia or a primary amine under appropriate conditions to yield this compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the process.

Chemical Reactions Analysis

Types of Reactions

1-{1-[3-(benzyloxy)propyl]cyclopropyl}methanamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the compound into corresponding alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur at the benzyloxy group, leading to the formation of different derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as sodium azide or thiolates in polar aprotic solvents.

Major Products

Oxidation: Ketones or carboxylic acids.

Reduction: Alcohols or amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

1-{1-[3-(benzyloxy)propyl]cyclopropyl}methanamine has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a ligand in receptor studies.

Medicine: Explored for its potential therapeutic effects, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-{1-[3-(benzyloxy)propyl]cyclopropyl}methanamine involves its interaction with specific molecular targets, such as enzymes or receptors. The cyclopropyl group can induce strain in the molecular structure, affecting its binding affinity and activity. The benzyloxypropyl substituent may enhance lipophilicity, facilitating membrane permeability and interaction with hydrophobic pockets in target proteins .

Comparison with Similar Compounds

Similar Compounds

1-{1-[3-(benzyloxy)propyl]cyclopropyl}ethanamine: Similar structure but with an ethanamine moiety.

1-{1-[3-(benzyloxy)propyl]cyclopropyl}propanamine: Similar structure but with a propanamine moiety.

Uniqueness

1-{1-[3-(benzyloxy)propyl]cyclopropyl}methanamine is unique due to its specific combination of a cyclopropyl group and a benzyloxypropyl substituent, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications .